Cas no 28496-11-9 (1,3,6,8-Pyrenetetracarbonitrile)

1,3,6,8-Pyrenetetracarbonitrile is a highly stable compound with a unique molecular structure. It exhibits excellent thermal and chemical stability, making it suitable for various applications. Its aromatic nature and presence of multiple carbonitrile groups confer strong reactivity, facilitating synthetic transformations. This compound is particularly valuable in the synthesis of complex organic molecules and materials.
1,3,6,8-Pyrenetetracarbonitrile structure
28496-11-9 structure
Product Name:1,3,6,8-Pyrenetetracarbonitrile
CAS No:28496-11-9
MF:C20H6N4
MW:302.288443088531
MDL:MFCD00389786
CID:1434877
PubChem ID:11033985
Update Time:2025-06-18

1,3,6,8-Pyrenetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,3,6,8-Pyrenetetracarbonitrile
    • pyrene-1,3,6,8-tetracarbonitrile
    • 28496-11-9
    • MFCD00389786
    • AC8995
    • SCHEMBL10623232
    • SY251249
    • DTXSID20452769
    • 1,3,6,8-tetracyanopyrene
    • MDL： MFCD00389786
    • Inchi： 1S/C20H6N4/c21-7-11-5-13(9-23)17-3-4-18-14(10-24)6-12(8-22)16-2-1-15(11)19(17)20(16)18/h1-6H
    • InChI Key： UQUSWFUNTREYGO-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(C#N)C2=CC=C3C(C#N)=CC(C#N)=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 302.05938
  • Monoisotopic Mass: 302.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 95.16

1,3,6,8-Pyrenetetracarbonitrile Pricemore >>

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1,3,6,8-Pyrenetetracarbonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:28496-11-9)1,3,6,8-tetracyanopyrene
Order Number:sfd16626
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:28496-11-9)1,3,6,8-tetracyanopyrene
sfd16626
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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